Cas no 865188-50-7 (Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)-)

Technical Introduction: Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)- is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with a hydroxyl group at the 7-position and an allyl substituent at the 6-position. This structure imparts unique reactivity and potential utility in medicinal chemistry and agrochemical applications. The presence of the hydroxyl group enhances hydrogen-bonding capacity, while the allyl moiety offers versatility for further functionalization via cross-coupling or addition reactions. Its fused bicyclic framework contributes to stability and may influence binding affinity in biological systems. This compound serves as a valuable intermediate for synthesizing derivatives with tailored properties for research or industrial use.
Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)- structure
865188-50-7 structure
Product Name:Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)-
CAS No:865188-50-7
MF:C9H9N3O2
MW:191.186661481857
MDL:MFCD29922327
CID:4256867
Update Time:2025-06-12

Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)-
    • 6-ALLYLPYRAZOLO[1,5-A]PYRIMIDINE-5,7-DIOL
    • Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propen-1-yl)-
    • 6-Allyl-7-hydroxypyrazolo[1,5-a]pyrimidin-5(4H)-one
    • 7-Hydroxy-6-(2-propen-1-yl)pyrazolo[1,5-a]pyrimidin-5(4H)-one (ACI)
    • Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)- (9CI)
    • MDL: MFCD29922327
    • Inchi: 1S/C9H9N3O2/c1-2-3-6-8(13)11-7-4-5-10-12(7)9(6)14/h2,4-5,14H,1,3H2,(H,11,13)
    • InChI Key: GXUKXSNPFRGADJ-UHFFFAOYSA-N
    • SMILES: O=C1C(CC=C)=C(O)N2C(=CC=N2)N1

Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM270809-1g
6-Allylpyrazolo[1,5-a]pyrimidine-5,7-diol
865188-50-7 95%+
1g
$*** 2023-03-30
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC11652-10g
6-allylpyrazolo[1,5-a]pyrimidine-5,7-diol
865188-50-7 95%
10g
$1650 2023-09-07
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC11652-10g
6-allylpyrazolo[1,5-a]pyrimidine-5,7-diol
865188-50-7 95
10g
$1650 2022-12-01
Ambeed
A787048-1g
6-Allylpyrazolo[1,5-a]pyrimidine-5,7-diol
865188-50-7 97% +(stabilized with TBC)
1g
$585.0 2025-04-16
Chemenu
CM270809-100mg
6-Allylpyrazolo[1,5-a]pyrimidine-5,7-diol
865188-50-7 95+%
100mg
$162 2021-08-18
Chemenu
CM270809-250mg
6-Allylpyrazolo[1,5-a]pyrimidine-5,7-diol
865188-50-7 95+%
250mg
$338 2021-08-18
Chemenu
CM270809-1g
6-Allylpyrazolo[1,5-a]pyrimidine-5,7-diol
865188-50-7 95+%
1g
$844 2021-08-18
AstaTech
F51260-0.25/G
6-ALLYLPYRAZOLO[1,5-A]PYRIMIDINE-5,7-DIOL
865188-50-7 95%
0.25g
$180 2023-09-18
AstaTech
F51260-1/G
6-ALLYLPYRAZOLO[1,5-A]PYRIMIDINE-5,7-DIOL
865188-50-7 95%
1g
$450 2023-09-18
AstaTech
F51260-5/G
6-ALLYLPYRAZOLO[1,5-A]PYRIMIDINE-5,7-DIOL
865188-50-7 95%
5g
$1350 2023-09-18

Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol ;  overnight, 100 °C; 100 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, rt
Reference
Field-based affinity optimization of a novel azabicyclohexane scaffold HIV-1 entry inhibitor
Meuser, Megan E.; et al, Molecules, 2019, 24(8),

Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)- Raw materials

Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)- Preparation Products

Additional information on Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)-

Research Brief on Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)- (CAS: 865188-50-7)

Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)- (CAS: 865188-50-7) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the pyrazolopyrimidine class, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the 7-hydroxy and 6-(2-propenyl) substituents on the pyrazolopyrimidine scaffold suggests unique reactivity and binding interactions, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and biological evaluation of Pyrazolo[1,5-a]pyrimidin-5(4H)-one derivatives, including 7-hydroxy-6-(2-propenyl)-. A 2023 publication in the Journal of Medicinal Chemistry reported the efficient synthesis of this compound via a multi-step reaction sequence, starting from commercially available precursors. The study highlighted the compound's ability to inhibit specific kinase enzymes involved in cancer cell proliferation, with IC50 values in the low micromolar range. Molecular docking simulations further revealed its binding mode within the ATP-binding pocket of the target kinases.

In addition to its kinase inhibitory activity, Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)- has shown promise as a modulator of inflammatory pathways. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its ability to suppress the production of pro-inflammatory cytokines in vitro, suggesting potential applications in treating inflammatory diseases. The compound's unique structure-activity relationship (SAR) was explored through systematic modifications of the hydroxy and propenyl groups, providing valuable insights for future drug design.

From a pharmacokinetic perspective, preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)- exhibits moderate solubility and permeability, with acceptable metabolic stability in human liver microsomes. These properties, combined with its favorable in vitro safety profile, position it as a viable lead compound for further optimization. Ongoing research aims to improve its bioavailability and target selectivity through structural modifications and formulation strategies.

In conclusion, Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 7-hydroxy-6-(2-propenyl)- (CAS: 865188-50-7) represents a promising scaffold for the development of novel therapeutic agents. Its dual activity as a kinase inhibitor and anti-inflammatory agent opens up opportunities for multitarget drug discovery, particularly in oncology and immunology. Future research should focus on in vivo efficacy studies and the exploration of its mechanism of action at the molecular level. The compound's unique chemical structure and biological activities make it a valuable addition to the growing repertoire of pyrazolopyrimidine-based pharmaceuticals.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.